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Compound of Interest

Compound Name: 2-Acetylcyclopentanone

Cat. No.: B155173 Get Quote

CAS Number: 1670-46-8

This document provides a comprehensive technical overview of 2-Acetylcyclopentanone (2-

ACP), intended for researchers, scientists, and professionals in drug development. It covers the

compound's chemical and physical properties, synthesis, purification, and its significant role as

a cytoprotective agent, particularly in models of drug-induced hepatotoxicity.

Compound Identification and Properties
2-Acetylcyclopentanone is a β-dicarbonyl compound that exists in equilibrium between its

keto and enol tautomeric forms.[1] This equilibrium is fundamental to its chemical reactivity and

biological activity. The enol form is stabilized by an intramolecular hydrogen bond.[2]

Physicochemical Data
The key physical and chemical properties of 2-Acetylcyclopentanone are summarized in the

table below.
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Property Value Reference(s)

CAS Number 1670-46-8 [3]

Molecular Formula C₇H₁₀O₂ [1]

Molecular Weight 126.15 g/mol [1]

Appearance
Clear light yellow to brown

liquid
[4]

Density 1.043 g/mL at 25 °C [1]

Boiling Point 72-75 °C at 8 mmHg (10 hPa) [1]

Flash Point 72 °C (161.6 °F) [5]

Refractive Index n20/D 1.489 [1]

Solubility
Soluble in organic solvents like

ethanol and acetone.
[6]
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Spectroscopic Data
Characterization of 2-Acetylcyclopentanone is typically performed using standard

spectroscopic techniques.
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Technique Description Reference(s)

¹H NMR

Proton Nuclear Magnetic

Resonance spectra are

available for structural

elucidation.

[7]

¹³C NMR

Carbon-13 Nuclear Magnetic

Resonance spectra provide

information on the carbon

skeleton.

[8]

FTIR Spectroscopy

The keto form exhibits

characteristic symmetric and

asymmetric C=O vibrational

modes at 1748 cm⁻¹ and 1715

cm⁻¹, respectively.

[2][3]

Mass Spectrometry

Mass spectra are available for

determining the molecular

weight and fragmentation

pattern.

[3][9]

Chemistry and Synthesis
The chemical behavior of 2-Acetylcyclopentanone is dominated by its ability to form a

resonance-stabilized enolate anion. This nucleophilic enolate is key to both its synthetic utility

and its biological mechanism of action.
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1. Enamine Formation
(Cyclopentanone + Pyrrolidine + Catalyst in Toluene)

2. Reflux with Dean-Stark Trap
(Azeotropic removal of H₂O)

3. Cool Mixture to 0°C

4. Acylation
(Add Acetic Anhydride dropwise)

5. Stir at Room Temperature

6. Hydrolysis
(Add 10% HCl)

7. Extraction
(Separate organic layer, extract aqueous layer)

8. Wash Organic Layer
(H₂O, NaHCO₃, Brine)

9. Dry and Concentrate
(Dry over Na₂SO₄, evaporate solvent)

10. Vacuum Distillation
(Purify crude product)

Pure 2-Acetylcyclopentanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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